Cas no 1567-77-7 (3-Hexen-2-one, 3-methyl-, (3E)-)

• Product name: 3-Hexen-2-one, 3-methyl-, (3E)-
• CAS No: 1567-77-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1331879

3-Hexen-2-one, 3-methyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one, 3-methyl-, (3E)-

• Inchi： 1S/C7H12O/c1-4-5-6(2)7(3)8/h5H,4H2,1-3H3/b6-5+
• InChI Key： VUMOHCHGPYCDSV-AATRIKPKSA-N
• SMILES： CC(=O)/C(/C)=C/CC

Computed Properties

• Exact Mass: 112.08886

Experimental Properties

• Density: 0.833±0.06 g/cm3(Predicted)
• Boiling Point: 157 °C
• PSA: 17.07